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Compound of Interest

Compound Name: Quinoxaline-6-carboxylic acid

Cat. No.: B030817 Get Quote

Quinoxaline-6-carboxylic acid, a pivotal heterocyclic compound, stands as a cornerstone in

the edifice of modern medicinal chemistry and materials science. Its unique structural motif, a

fusion of benzene and pyrazine rings, imparts a versatile reactivity and a predisposition for

biological activity that has captured the attention of researchers globally. This guide provides an

in-depth exploration of Quinoxaline-6-carboxylic acid, from its fundamental properties to its

synthesis and diverse applications, offering a technical resource for scientists and

professionals in drug discovery and development.

Core Properties and Identification
Quinoxaline-6-carboxylic acid is identified by the CAS Number 6925-00-4.[1][2][3][4][5][6][7]

Its molecular framework and key physicochemical properties are summarized below, providing

a foundational understanding of this important molecule.
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Property Value Source(s)

Molecular Formula C₉H₆N₂O₂ [1][2][4][7]

Molecular Weight 174.16 g/mol [1][2][3][4][5][6][7][8]

Appearance

White to off-white or light

brown to dark brown crystalline

powder/solid

[2][8]

Melting Point 224-229 °C (decomposes) [4][6][8]

Solubility

Sparingly soluble in water;

slightly soluble in DMSO and

Methanol

[2][8]

pKa 3.22 ± 0.30 (Predicted) [8]

Synthesis of Quinoxaline-6-carboxylic Acid: A Step-
by-Step Protocol
The synthesis of the quinoxaline scaffold is most classically achieved through the condensation

of an aromatic 1,2-diamine with a 1,2-dicarbonyl compound.[9][10] This fundamental reaction

provides a reliable and efficient route to this class of heterocycles. Below is a detailed protocol

for the synthesis of Quinoxaline-6-carboxylic acid.

Rationale for Experimental Choices
The selection of 3,4-diaminobenzoic acid as the starting material is strategic, as it possesses

the requisite ortho-diamine functionality for quinoxaline ring formation and the carboxylic acid

group at the desired position on the benzene ring. Glyoxal is used as the 1,2-dicarbonyl

component. The reaction is typically acid-catalyzed to facilitate the condensation and

subsequent cyclization. A mixed solvent system of ethanol and acetic acid provides a suitable

medium for the reaction, ensuring solubility of the reactants while the acetic acid also serves as

a catalyst.[8]

Experimental Protocol
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Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 3,4-diaminobenzoic acid in a mixture of ethanol and acetic acid.

Addition of Glyoxal: To the stirred solution, add an aqueous solution of glyoxal (40% in water)

dropwise at room temperature.

Reaction Conditions: Heat the reaction mixture to 75 °C and maintain this temperature with

continuous stirring.[8] The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

Work-up and Isolation: Upon completion of the reaction, cool the resulting suspension to 5

°C.[8] The precipitated product, Quinoxaline-6-carboxylic acid, is collected by filtration.

Purification: Wash the collected solid with cold ethanol to remove any unreacted starting

materials and impurities.[8]

Drying: Dry the purified product under vacuum at 50 °C to yield the final Quinoxaline-6-
carboxylic acid.[8]

Synthesis Pathway Visualization
The following diagram illustrates the condensation reaction for the synthesis of Quinoxaline-6-
carboxylic acid.
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Caption: Synthesis of Quinoxaline-6-carboxylic acid.

Applications in Drug Discovery and Materials
Science
The quinoxaline nucleus is a privileged scaffold in medicinal chemistry, with derivatives

exhibiting a broad spectrum of biological activities.[1][4][11][12][13][14] Quinoxaline-6-
carboxylic acid serves as a key intermediate in the synthesis of these pharmacologically

active molecules.

Anticancer Agents
Quinoxaline derivatives have been extensively investigated for their anticancer properties.[4]

[15] They have been shown to act as inhibitors of various kinases, which are crucial in cancer

cell signaling pathways. For instance, derivatives of Quinoxaline-6-carboxylic acid have been
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explored as tubulin polymerization inhibitors, a mechanism central to the action of many

successful chemotherapy drugs.[3][4]

Antimicrobial and Antiviral Applications
The versatility of the quinoxaline ring system extends to its efficacy against microbial and viral

pathogens.[12] Quinoxaline-6-carboxylic acid can be derivatized to produce compounds with

significant antibacterial and antifungal activities.[16] Furthermore, certain quinoxaline

derivatives have demonstrated potent antiviral effects, including activity against herpes simplex

virus (HSV).[12] It is also a known intermediate in the production of antiprotozoal agents.[8]

Logical Relationship of Quinoxaline-6-carboxylic Acid in
Drug Development

Quinoxaline-6-carboxylic acid
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Caption: Role in drug development.

Conclusion
Quinoxaline-6-carboxylic acid is a molecule of significant interest due to its foundational role

in the synthesis of a wide array of biologically active compounds. Its straightforward synthesis
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and versatile chemical handles make it an invaluable building block for researchers in

medicinal chemistry. The continued exploration of its derivatives promises to yield novel

therapeutic agents and advanced materials, underscoring the enduring importance of this

heterocyclic scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b030817#quinoxaline-6-carboxylic-acid-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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